Cas no 126891-45-0 (2-(4-bromobenzenesulfonyl)acetonitrile)
126891-45-0 structure
Product Name:2-(4-bromobenzenesulfonyl)acetonitrile
CAS No:126891-45-0
MF:C8H6BrNO2S
MW:260.107739925385
MDL:MFCD00129455
CID:192034
PubChem ID:613538
Update Time:2025-04-19
2-(4-bromobenzenesulfonyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile,2-[(4-bromophenyl)sulfonyl]-
- (4-Bromo-benzenesulfonyl)-acetonitrile
- 2-(4-bromophenyl)sulfonylacetonitrile
- 4-BROMOBENZENESULPHONYLACETONITRILE
- 4-Bromobenzenesulfonyl acetonitrile
- 4-bromo-phenylsulfonylacetonitrile
- F1673-4395
- IFLAB-BB F1673-4395
- 4-Bromophenyl cyanomethyl sulphone
- [(4-Bromophenyl)sulphonyl]acetonitrile
- 2-(4-bromobenzenesulfonyl)acetonitrile
- Acetonitrile, 2-[(4-bromophenyl)sulfonyl]-
- FT-0643058
- BB 0219430
- A805622
- PS-5962
- 126891-45-0
- Acetonitrile, 2-(4-bromophenylsulfonyl)-
- 2-[(4-Bromophenyl)sulfonyl]acetonitrile
- MFCD00129455
- 4-bromobenzenesulphonyl acetonitrile
- (4-Bromobenzenesulfonyl)-acetonitrile
- 4-bromobenzenesulfonyl acetonitrile, AldrichCPR
- 2-(4-bromophenylsulfonyl)acetonitrile
- EN300-13937
- DTXSID30346605
- 2-((4-bromophenyl)sulfonyl)acetonitrile
- (4-Bromobenzene-1-sulfonyl)acetonitrile
- [(4-Bromophenyl)sulfonyl]acetonitrile #
- SCHEMBL3195077
- 4-bromophenylsulfonylacetonitrile
- SY063451
- Z57786160
- AKOS000271274
- AKOS BBS-00002850
- OTAVA-BB BB7119750093
- 4-BROMOBENZENESULFONYL ACETONITRILE, 90+%
- [(4-Bromophenyl)sulfonyl]acetonitrile
- 4-bromobenzenesulfonylacetonitrile
- DB-041846
- STK803652
-
- MDL: MFCD00129455
- Inchi: 1S/C8H6BrNO2S/c9-7-1-3-8(4-2-7)13(11,12)6-5-10/h1-4H,6H2
- InChI Key: KSKSEVVFIOHIAT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)S(CC#N)(=O)=O
Computed Properties
- Exact Mass: 258.93000
- Monoisotopic Mass: 258.930262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.653
- Melting Point: 190-192°C
- Boiling Point: 438 °C at 760 mmHg
- Flash Point: 218.7 °C
- Refractive Index: 1.582
- PSA: 66.31000
- LogP: 2.82718
2-(4-bromobenzenesulfonyl)acetonitrile Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
2-(4-bromobenzenesulfonyl)acetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-bromobenzenesulfonyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011102-1g |
4-Bromobenzenesulfonylacetonitrile |
126891-45-0 | 95+% | 1g |
£30.00 | 2022-03-01 | |
| Fluorochem | 011102-5g |
4-Bromobenzenesulfonylacetonitrile |
126891-45-0 | 95+% | 5g |
£37.50 | 2022-03-01 | |
| Fluorochem | 011102-10g |
4-Bromobenzenesulfonylacetonitrile |
126891-45-0 | 95+% | 10g |
£60.00 | 2022-03-01 | |
| Fluorochem | 011102-25g |
4-Bromobenzenesulfonylacetonitrile |
126891-45-0 | 95+% | 25g |
£135.00 | 2022-03-01 | |
| Apollo Scientific | OR7778-1g |
[(4-Bromophenyl)sulphonyl]acetonitrile |
126891-45-0 | 1g |
£35.00 | 2025-02-20 | ||
| Apollo Scientific | OR7778-5g |
[(4-Bromophenyl)sulphonyl]acetonitrile |
126891-45-0 | 5g |
£88.00 | 2025-02-20 | ||
| Apollo Scientific | OR7778-25g |
[(4-Bromophenyl)sulphonyl]acetonitrile |
126891-45-0 | 25g |
£325.00 | 2025-02-20 | ||
| TRC | B678378-50mg |
[(4-Bromophenyl)sulfonyl]acetonitrile |
126891-45-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678378-100mg |
[(4-Bromophenyl)sulfonyl]acetonitrile |
126891-45-0 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678378-500mg |
[(4-Bromophenyl)sulfonyl]acetonitrile |
126891-45-0 | 500mg |
$ 95.00 | 2022-06-06 |
2-(4-bromobenzenesulfonyl)acetonitrile Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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